Cas no 61871-82-7 (Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro-)

• Product Name: Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro-
• CAS No: 61871-82-7
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• CID: 464069
• PubChem ID: 10682035
• Update Time: 2025-04-24

Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro-
• 1-(2-amino-5-bromophenyl)-2-chloroethanone
• 61871-82-7
• DTXSID80443471
• SCHEMBL8398733

• Inchi： 1S/C8H7BrClNO/c9-5-1-2-7(11)6(3-5)8(12)4-10/h1-3H,4,11H2
• InChI Key： OXEGRFGFHBDGCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(CCl)=O)C=1)N

Computed Properties

• Exact Mass: 246.94001
• Monoisotopic Mass: 246.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Additional information on Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro-

Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro- (CAS No. 61871-82-7): A Comprehensive Overview

Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro-, also known by its CAS registry number 61871-82-7, is a synthetic organic compound with a complex structure that combines aromatic and aliphatic functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a phenyl ring substituted with an amino group at the 2-position and a bromine atom at the 5-position, attached to a ketone group via a methylene bridge. Additionally, the ketone group is further substituted with a chlorine atom at the 2-position, giving the compound its unique chemical properties.

The synthesis of Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro- typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts to facilitate key steps in its production, reducing reaction times and improving yields.

One of the most promising areas of research involving this compound is its application in drug discovery. The presence of an amino group and a bromine atom on the aromatic ring makes it a versatile scaffold for medicinal chemists to explore. Studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro- can inhibit key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The chlorine substitution on the ketone group imparts certain pesticidal properties, making it a candidate for developing new-generation pesticides. Field trials conducted in collaboration with agricultural research institutions have shown promising results in terms of pest control efficiency without significant adverse effects on non-target organisms.

The chemical stability and reactivity of Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro- make it an interesting candidate for materials science applications as well. Researchers have explored its use as a precursor for synthesizing advanced polymers and coatings with tailored properties. For example, studies have shown that incorporating this compound into polymer matrices can enhance their thermal stability and mechanical strength.

From an environmental perspective, understanding the fate and transport of Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro- in natural systems is crucial for assessing its potential risks. Recent environmental toxicology studies have focused on its biodegradation pathways and bioaccumulation potential. These studies are essential for ensuring that any commercial applications of this compound are sustainable and do not pose long-term risks to ecosystems.

In conclusion, Ethanone, 1-(2-amino-5-bromophenyl)-2-chloro- (CAS No. 61871-82-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure provides a platform for innovative research and development efforts. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing challenges in medicine, agriculture, and materials science.